Cas no 85643-17-0 (5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one)

• Product name: 5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one
• CAS No: 85643-17-0
• MF: C₁₉H₂₁N₅O₄S
• MW: 415.46614
• CID: 1840069
• PubChem ID: 158842

5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one
• 5-(1,3-benzodioxol-5-ylmethyl)-2-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfinyl]ethylamino]-1H-pyrimidin-6-one
• 85643-17-0
• DTXSID501006224
• 5-(Benzo[d][1,3]dioxol-5-ylmethyl)-2-((2-(((5-methyl-1H-imidazol-4-yl)methyl)sulfinyl)ethyl)amino)pyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 5-(1,3-benzodioxol-5-ylmethyl)-2-((2-(((5-methyl-1H-imidazol-4-yl)methyl)sulfinyl)ethyl)amino)-
• 5-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-({2-[(4-methyl-1H-imidazol-5-yl)methanesulfinyl]ethyl}imino)-1,2-dihydropyrimidin-4-ol

• Inchi： InChI=1S/C19H21N5O4S/c1-12-15(23-10-22-12)9-29(26)5-4-20-19-21-8-14(18(25)24-19)6-13-2-3-16-17(7-13)28-11-27-16/h2-3,7-8,10H,4-6,9,11H2,1H3,(H,22,23)(H2,20,21,24,25)
• InChI Key： POKJRPCZWSGGCS-UHFFFAOYSA-N
• SMILES： CC1=C(N=CN1)CS(=O)CCNC2=NC=C(C(=O)N2)CC3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 415.13142534g/mol
• Monoisotopic Mass: 415.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 137Ų